1-(3-Bromo-5-chlorophenyl)pyrrolidine
Overview
Description
1-(3-Bromo-5-chlorophenyl)pyrrolidine (1-BCP) is an organic compound which is used as a building block in organic synthesis and in the preparation of various organic compounds. It is a colorless solid with a molecular weight of 315.36 g/mol and a melting point of 81-83°C. 1-BCP is a versatile starting material for the synthesis of a variety of compounds, including drugs, polymers, and other materials.
Scientific Research Applications
Specific Scientific Field
Summary of the Application
Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Methods of Application or Experimental Procedures
The methods of application or experimental procedures were not specified in the source .
Results or Outcomes
Indole derivatives have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .
Pyrrolidine in Drug Discovery
Specific Scientific Field
Summary of the Application
The five-membered pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Methods of Application or Experimental Procedures
The methods of application or experimental procedures were not specified in the source .
Results or Outcomes
Of all compounds tested, pyrrolidine derivatives inhibited COX-2 with IC50 values in the range of 1–8 µM .
Safety And Hazards
The safety and hazards associated with a specific pyrrolidine compound would depend on its specific structure and properties. It’s important to refer to the appropriate safety data sheets (SDS) for information on handling, storage, and disposal78.
Future Directions
The future directions in the research and development of pyrrolidine compounds could involve the synthesis of new derivatives with improved properties, the exploration of new synthetic methods, and the investigation of new biological targets59.
Please note that this information is general in nature, and the specific details for “1-(3-Bromo-5-chlorophenyl)pyrrolidine” may vary. For detailed information, please refer to scientific literature or consult with a chemical expert.
properties
IUPAC Name |
1-(3-bromo-5-chlorophenyl)pyrrolidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrClN/c11-8-5-9(12)7-10(6-8)13-3-1-2-4-13/h5-7H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUVZTBKZTVMAIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=CC(=CC(=C2)Br)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50682178 |
Source
|
| Record name | 1-(3-Bromo-5-chlorophenyl)pyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50682178 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Bromo-5-chlorophenyl)pyrrolidine | |
CAS RN |
1261895-87-7 |
Source
|
| Record name | 1-(3-Bromo-5-chlorophenyl)pyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50682178 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4'-Amino-[1,1'-biphenyl]-4-yl)(piperidin-1-yl)methanone](/img/structure/B593961.png)
![(E)-but-2-enedioic acid;4-hydroxy-N-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)-2-oxo-1-phenylquinoline-3-carboxamide](/img/structure/B593971.png)
![2-Pyridin-2-yl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine;hydrochloride](/img/structure/B593975.png)
